![molecular formula C15H21ClN2O2 B1435658 N-(2-Chloro-4-(pivaloyl)pyridin-3-yl)pivalamide CAS No. 1951444-95-3](/img/structure/B1435658.png)
N-(2-Chloro-4-(pivaloyl)pyridin-3-yl)pivalamide
Overview
Description
N-(2-Chloro-4-(pivaloyl)pyridin-3-yl)pivalamide, also known as NCPP, is a synthetic compound that is used in a variety of scientific research applications. It is a relatively new compound and has been found to be a useful tool in the fields of biochemistry and physiology.
Scientific Research Applications
1. Hydrolysis Methodology
A study by Bavetsias, Henderson, and McDonald (2004) introduced a simple methodology for pivalamide hydrolysis using Fe(NO3)3 in MeOH. This process successfully hydrolyzed the pivalamido group of derivatives like 2-pivilamido-3H-pyrimidin-4-ones, leading to the formation of corresponding amines. This method could be relevant for manipulating compounds related to N-(2-Chloro-4-(pivaloyl)pyridin-3-yl)pivalamide (Bavetsias, Henderson, & McDonald, 2004).
2. Molecular Structure Analysis
Atalay et al. (2016) examined a compound containing pivalamide, which demonstrated a non-planar molecular structure stabilized by intramolecular N—H⋯N hydrogen bonds. This study offers insights into the molecular behavior and potential structural applications of similar compounds (Atalay, Gerçeker, Esercİ, & Ağar, 2016).
3. Lithiation Control
Smith et al. (2013) researched lithiation of compounds including N-(pyridin-3-ylmethyl)pivalamide. Their findings on regioselective lithiation could be significant for the synthesis and modification of this compound derivatives (Smith, El‐Hiti, Alshammari, & Fekri, 2013).
4. Antibacterial Properties
Al-Romaizan (2019) studied the nucleophilic behavior of pivalamides in reactions with active electrophilic compounds. This research is crucial for understanding the antibacterial potential of related compounds, which could include derivatives of this compound (Al-Romaizan, 2019).
properties
IUPAC Name |
N-[2-chloro-4-(2,2-dimethylpropanoyl)pyridin-3-yl]-2,2-dimethylpropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O2/c1-14(2,3)11(19)9-7-8-17-12(16)10(9)18-13(20)15(4,5)6/h7-8H,1-6H3,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJQLZSGRAMZAGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C1=C(C(=NC=C1)Cl)NC(=O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.